2-(1-adamantyl)ethanamine Hydrochloride
Overview
Description
2-(1-adamantyl)ethanamine Hydrochloride, also known as 2-amino-1-adamantane hydrochloride, is an organic compound that has many uses in the scientific and medical fields. It is a white crystalline solid that is soluble in water and has a melting point of about 155°C. This compound is used in various scientific applications and experiments, including as a reagent for the synthesis of other compounds, as a substrate for enzymes, and as an inhibitor of enzymes. It is also used in biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
Biocide and Corrosion Inhibition
- 2-(Decylthio)ethanamine Hydrochloride as a Multifunctional Biocide : This derivative shows broad spectrum activity against bacteria, fungi, and algae, and possesses properties for biofilm and corrosion inhibition in various water systems (Walter & Cooke, 1997).
Synthetic Applications
- Application in α-Amino Acids Synthesis : A discovery involving a rimantadine-derived chiral ligand, closely related to 2-(1-adamantyl)ethanamine Hydrochloride, has been reported. It is used for synthesizing α-amino acids using a second-order asymmetric transformation (Takeda et al., 2018).
Crystallographic Studies
- Crystal Structure of Rimantadine Hydrochloride : An analysis of rimantadine hydrochloride's crystal structure, consisting of 1-(1-adamantyl)ethanamine cations, elucidates the hydrogen bonding and van der Waals forces in the compound (Mishnev & Stepanovs, 2014).
Pharmaceutical Chemistry
- Cholinesterase Inhibitory Activities : Adamantyl-based derivatives, including compounds related to this compound, exhibit inhibitory activities against acetylcholinesterase and butyrylcholinesterase, highlighting their potential in medicinal chemistry (Kwong et al., 2017).
Analytical Chemistry
- HPLC Assay of Related Compounds : A High-Performance Liquid Chromatography (HPLC) method has been developed for the assay of 1-(1-adamantyl)ethylamine hydrochloride, among other related compounds (Higashi et al., 2006).
Mechanism of Action
The mechanism of action of 2-(1-adamantyl)ethanamine Hydrochloride is not fully understood. It is indicated that it takes effect through inhibiting the viral replication, possibly by inhibiting the uncoating process of the virus . The virus M2 protein (an ion channel) seems to play an important role in the susceptibility of influenza A virus to the treatment of Rimantadine .
properties
IUPAC Name |
2-(1-adamantyl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N.ClH/c13-2-1-12-6-9-3-10(7-12)5-11(4-9)8-12;/h9-11H,1-8,13H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKRPMKRIQVEDAE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)CCN.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
24644-08-4 |
Source
|
| Record name | 2-(adamantan-1-yl)ethan-1-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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